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Bamboo Coral Reef Confirmed at Arctic Mid-
Ocean Ridge

A groundbreaking discovery has confirmed the existence of a bamboo coral reef along the
Arctic Mid-Ocean Ridge (AMOR), a finding that challenges previous understandings of where
such reefs can form.

Marine researchers on a MAREANO expedition in the Norwegian Sea have documented what
is believed to be the first-ever bamboo coral reef.[1] While bamboo coral gardens, where the
corals grow in dense clusters directly from the seabed, were expected, the team was surprised
to find them growing on top of dead coral skeletons—a key characteristic of reef formation.[1]

[2]

The potential reef was observed over an 800-meter-long transect at a depth of nearly one
kilometer.[1][2] Heidi Kristine Meyer, a marine researcher at the Institute of Marine Research,
stated, "As far as we know, this is the first time it's been documented that bamboo coral may
also form reefs."[1] Even if the formation does not strictly meet the definition of a reef, it
represents the densest and most extensive occurrence of these corals ever recorded.[1]

The discovery was made on the crest of an underwater ridge on the AMOR.[2] Initial signs of
what appeared to be a bamboo coral garden were first noticed in footage from a Norwegian
Offshore Directorate survey in February 2024, prompting the targeted MAREANO expedition.
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[2] The reef is characterized by live bamboo corals growing on a thick carpet of dead coral
rubble.[1][2]

Like other coral reefs, this newly discovered ecosystem is teeming with marine life.[1]
Observations have identified a rich biodiversity including ascidians, anemones, sponges,
hydrozoans, bryozoans, and various species of fish and skates. The presence of skate eggs
and juveniles suggests the area may serve as an important nursery ground.[1]

Bamboo corals are deep-water corals known for their jointed skeletons that resemble bamboo.
While they are common in deep waters and can be used to study past ocean conditions, this is
the first instance of them forming a reef structure.[3][4] This discovery underscores how much
is still unknown about the deep sea, an environment that is often said to be less explored than
the surface of Mars.[5]

The AMOR is a component of the larger Atlantic Meridional Overturning Circulation (AMOC), a
major system of ocean currents that plays a crucial role in regulating climate.[6][7] The health
and stability of deep-sea ecosystems like this newly found reef can be influenced by changes
in these large-scale oceanographic processes.[8][9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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